Cas no 207557-36-6 (6-(3-aminopropyl)aminopyridine-3-carbonitrile)

• Product Name: 6-(3-aminopropyl)aminopyridine-3-carbonitrile
• CAS No: 207557-36-6
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 3903306
• Update Time: 2025-05-19

6-(3-aminopropyl)aminopyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-[(3-aminopropyl)amino]-
• 6-(3-aminopropyl)aminopyridine-3-carbonitrile

• Inchi： 1S/C9H12N4/c10-4-1-5-12-9-3-2-8(6-11)7-13-9/h2-3,7H,1,4-5,10H2,(H,12,13)
• InChI Key： MCKWZCVOHSQXEN-UHFFFAOYSA-N
• SMILES： C1=NC(NCCCN)=CC=C1C#N

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 375.3±37.0 °C(Predicted)
• pka: 9.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-(3-aminopropyl)aminopyridine-3-carbonitrile

Comprehensive Analysis of 6-(3-aminopropyl)aminopyridine-3-carbonitrile (CAS No. 207557-36-6): Properties, Applications, and Industry Trends

The chemical compound 6-(3-aminopropyl)aminopyridine-3-carbonitrile (CAS No. 207557-36-6) is a specialized organic molecule with a unique structural framework combining pyridine, nitrile, and aminopropyl functionalities. This heterocyclic compound has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential as a molecular building block. The presence of both amino and nitrile groups in its structure enables diverse chemical transformations, making it valuable for synthesizing complex molecules.

Recent studies highlight the growing demand for pyridine derivatives in drug discovery, particularly for targeting neurological disorders and infectious diseases. The 6-(3-aminopropyl)aminopyridine-3-carbonitrile structure shows promise in modulating protein-protein interactions, a hot topic in precision medicine. Researchers are investigating its potential as a precursor for small-molecule inhibitors, aligning with the industry's shift toward personalized therapeutics. Its nitrile moiety also offers opportunities in click chemistry applications, a trending area in bioconjugation.

From a synthetic chemistry perspective, the carbonitrile group in CAS 207557-36-6 allows for nucleophilic additions or reductions to form amines, amides, or carboxylic acids. This adaptability addresses the pharmaceutical industry's need for scaffold diversification, especially in fragment-based drug design. The compound's aminopropyl side chain further enhances solubility and bioavailability—critical factors in ADMET optimization, a frequent search term among medicinal chemists.

In material science, 6-(3-aminopropyl)aminopyridine-3-carbonitrile contributes to developing functional polymers and coordination complexes. Its ability to act as a chelating ligand for transition metals supports advancements in catalysis and sensor technologies. These applications resonate with current interests in green chemistry and sustainable synthesis, frequently queried topics in academic and industrial research databases.

Quality control of CAS 207557-36-6 involves rigorous analytical techniques like HPLC, NMR, and mass spectrometry to ensure purity—a concern frequently raised in online forums about fine chemical sourcing. Storage recommendations typically emphasize protection from moisture and oxidation, reflecting broader discussions about chemical stability in research communities.

The commercial availability of 6-(3-aminopropyl)aminopyridine-3-carbonitrile through specialty chemical suppliers meets the needs of high-throughput screening programs. Its pricing and scalability often appear in searches related to cost-effective synthesis, highlighting the balance between quality and expenditure in R&D budgets.

Emerging patents featuring this compound suggest its relevance in biodegradable materials and electronic chemicals—sectors experiencing exponential growth. This aligns with search trends analyzing bio-based alternatives to conventional materials, demonstrating the compound's cross-disciplinary importance.

Safety data sheets for 207557-36-6 emphasize standard laboratory precautions, reflecting the scientific community's heightened focus on responsible research practices. These protocols address common queries about chemical handling procedures in academic and industrial settings.

Future research directions may explore the compound's role in metal-organic frameworks (MOFs) or covalent organic polymers (COPs), areas generating substantial online engagement. Such applications could position 6-(3-aminopropyl)aminopyridine-3-carbonitrile as a critical component in next-generation energy storage or molecular separation technologies.

In conclusion, CAS 207557-36-6 represents a multifaceted chemical entity bridging pharmaceutical innovation and advanced materials development. Its structural features and reactivity profile continue to inspire research across multiple disciplines, answering the scientific community's demand for versatile intermediates with real-world applicability.